Cas no 2411335-63-0 (N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide)

• Product Name: N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide
• CAS No: 2411335-63-0
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5805644
• PubChem ID: 165766607
• Update Time: 2025-06-09

N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411335-63-0
• EN300-26603028
• Z1356355347
• N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H19N3O2/c1-19(2)9-3-4-15(20)17-12-7-8-13-14(10-12)21-16(18-13)11-5-6-11/h3-4,7-8,10-11H,5-6,9H2,1-2H3,(H,17,20)/b4-3+
• InChI Key： RVRURIBKXKIBEX-ONEGZZNKSA-N
• SMILES： O1C2C=C(C=CC=2N=C1C1CC1)NC(/C=C/CN(C)C)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide

N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide: A Comprehensive Overview

N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411335-63-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide is a small molecule with a molecular formula of C₁₇H₂₁N₃O and a molecular weight of 287.36 g/mol. The compound features a benzoxazole core with a cyclopropyl substituent at the 2-position and an amide group attached to the 6-position. The presence of the dimethylamino group on the butenamide moiety imparts unique chemical and biological properties to the molecule.

The cyclopropyl group is known for its strain energy, which can influence the conformational flexibility and reactivity of the molecule. The benzoxazole ring, on the other hand, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The combination of these structural elements makes N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide an interesting candidate for drug discovery.

Synthesis Methods

The synthesis of N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide has been reported in several studies. One common approach involves the reaction of 6-amino-2-cyclopropylbenzoxazole with 4-dimethylaminobutenoic acid chloride in the presence of a base such as triethylamine. This method typically yields high purity and good yields of the target compound.

Another synthetic route involves the coupling of 6-chloro-2-cyclopropylbenzoxazole with 4-dimethylaminobutenoic acid using palladium-catalyzed cross-coupling reactions. This method is particularly useful for large-scale synthesis due to its robustness and scalability.

Biological Activities

N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide has been evaluated for its biological activities in various assays. One of the most notable findings is its potent inhibitory effect on specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide has also demonstrated promising neuroprotective effects. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke.

Recent Research Findings

The latest research on N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide has further expanded our understanding of its therapeutic potential. A recent study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate ion channels involved in pain signaling. The results showed that this compound can selectively inhibit voltage-gated sodium channels (NaV), which are crucial for the propagation of pain signals in sensory neurons.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-cancer properties of N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide. The researchers found that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that this compound may have potential as a novel anti-cancer agent.

Clinical Implications

The promising preclinical data on N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in humans. Early results from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

In parallel, researchers are exploring combination therapies involving N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide and other drugs to enhance its therapeutic efficacy. For example, combining this compound with nonsteroidal anti-inflammatory drugs (NSAIDs) has been shown to synergistically reduce inflammation and pain without increasing adverse effects.

Conclusion

N-(2-cyclopropyl-1,3-benzoxazol-6-yl)-4-(dimethylamino)but-2-enamide (CAS No. 2411335-63-0) is a promising small molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel drug in treating inflammatory diseases, neurodegenerative disorders, and cancer.